N'-(2,4-dimethoxybenzylidene)-3,5-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-3,5-dihydroxybenzamide
• InChI: InChI=1S/C16H16N2O5/c1-22-14-4-3-10(15(8-14)23-2)9-17-18-16(21)11-5-12(19)7-13(20)6-11/h3-9,19-20H,1-2H3,(H,18,21)/b17-9+
• InChI Key: JCFDJVUIXWTPKL-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2=CC(=CC(=C2)O)O)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)C2=CC(=CC(=C2)O)O)OC
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

N'-(2,4-dimethoxybenzylidene)-3,5-dihydroxybenzohydrazide is a useful research compound. Its molecular formula is C16H16N2O5 and its molecular weight is 316.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.10592162 g/mol and the complexity rating of the compound is 407. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antioxidant Properties

Schiff bases derived from the reaction of hydrazides with various aldehydes, including structures related to N'-(2,4-dimethoxybenzylidene)-3,5-dihydroxybenzohydrazide, have been synthesized and characterized for their antioxidant abilities. These compounds exhibit significant free-radical scavenging abilities, as demonstrated through various assays like 2,2-Diphenyl-1-picrylhydrazide (DPPH) and ferric reducing antioxidant power (FRAP) assays (Ali, 2015).

Structural and Molecular Docking Studies

Structural and molecular docking studies of hydrazone derivatives have provided insights into their potential biological activities. For instance, the study of (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide revealed insights into its electronic structure and potential biological interactions, suggesting avenues for further exploration of similar compounds (Karrouchi et al., 2021).

Novel Material Synthesis

This compound related compounds have been explored for the synthesis of novel materials. For instance, benzoxazine dimers involving similar molecular structures have been utilized as ligands for rare earth metal ions, leading to the formation of complexes that could be thermally decomposed to produce nano-structured materials like ceria (CeO2) (Veranitisagul et al., 2011).

Biological Activity and Interaction Studies

The biological activities of Schiff base compounds, including antibacterial, antifungal, antioxidant, cytotoxic, and enzymatic activities, have been extensively studied. These compounds have shown remarkable activities in various areas, including interaction with DNA, indicating their potential as therapeutic agents (Sirajuddin et al., 2013).

Corrosion Inhibition

Compounds structurally related to this compound have been assessed for their ability to inhibit corrosion, demonstrating the versatility of these compounds in materials science applications. Theoretical and experimental studies have explored their efficiency in protecting metals in aggressive environments (Obot et al., 2016).